Cas no 111466-62-7 ((S,S,R,R)-Orlistat)

• Product Name: (S,S,R,R)-Orlistat
• CAS No: 111466-62-7
• Molecular Formula: C₂₉H₅₃NO₅
• Molecular Weight: 495.73500
• CID: 894446
• PubChem ID: 46783542

(S,S,R,R)-Orlistat Properties

Names and Identifiers

• (S,S,R,R)-Orlistat
• [14C]-Orlistat
• Orlistat (S,S,R,R)-Isomer
• [2R-[2α(S*),3β]]-N-ForMyl-
• N-Formyl-L-leucine (1S)-1-[[(2R,3R)-3-hexyl-4-oxo-2-oxetanyl] methyl] dodecyl ester
• SCHEMBL10929990
• 1-(3-hexyl-4-oxooxetan-2-yl)tridecan-2-yl 2-formamido-4-methylpentanoate
• AKOS030241554
• 1620409-08-6
• BDBM50465322
• 111466-62-7
• CHEMBL2305145
• [(2S)-1-[(2R,3R)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate
• J-002582
• (R,S,R,R)-Orlistat
• (S,R,R,R)-Orlistat

• InChIKey： AHLBNYSZXLDEJQ-FICKONGGSA-N
• Inchi： InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1
• SMILES： CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O

Computed Properties

• Exact Mass: 495.39200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 23
• Monoisotopic Mass: 495.39237379g/mol
• Heavy Atom Count: 35
• Complexity: 579
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• LogP: 7.90870
• PSA: 81.70000
• Refractive Index: 1.47
• Boiling Point: 615.876°C at 760 mmHg
• Flash Point: 326.27°C
• Density: 0.977